2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C19H19FN2O3/c1-25-17-4-2-3-16(11-17)22-12-15(10-19(22)24)21-18(23)9-13-5-7-14(20)8-6-13/h2-8,11,15H,9-10,12H2,1H3,(H,21,23)
• InChI Key: NAUWQKKZTQGHKN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CC(CC2=O)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol

Description

2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamide, also known as Fmoc-L-3,4-diaminobutyric acid, is a compound used in scientific research for various purposes.

Mechanism of Action

2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid does not have a specific mechanism of action as it is used as a building block for the synthesis of peptides and peptidomimetics. However, the peptides and peptidomimetics synthesized using 2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid may have specific mechanisms of action depending on their structure and function.
Biochemical and Physiological Effects
2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid does not have any known biochemical or physiological effects as it is not used as a drug. However, the peptides and peptidomimetics synthesized using 2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid may have biochemical and physiological effects depending on their structure and function.

Advantages and Limitations for Lab Experiments

The use of 2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid in solid-phase peptide synthesis and the synthesis of peptidomimetics has several advantages. It allows for the synthesis of peptides and peptidomimetics with high purity and yields. It also allows for the synthesis of peptides and peptidomimetics with specific structures and functions. However, the use of 2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid also has limitations. It is expensive and requires specialized equipment and expertise. It also requires careful optimization of reaction conditions to avoid unwanted side reactions.

Future Directions

There are several future directions for the use of 2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid in scientific research. One direction is the synthesis of cyclic peptides with specific structures and functions for drug discovery and development. Another direction is the synthesis of peptidomimetics with improved pharmacokinetic and pharmacodynamic properties. The use of 2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid in the synthesis of peptides and peptidomimetics for targeted drug delivery is also a promising future direction.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid involves the reaction of 4-fluoroaniline with ethyl 3,4-diaminobutyrate followed by the coupling of the resulting product with Fmoc chloride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid is commonly used in solid-phase peptide synthesis as a building block for the synthesis of peptides. It is also used in the synthesis of peptidomimetics, which are compounds that mimic the structure and function of peptides. 2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid is also used in the synthesis of cyclic peptides, which have potential applications in drug discovery and development.